1,1'-[2,4-Bis(benzyloxy)-6-hydroxy-1,3-phenylene]di(ethan-1-one)

• CAS No.: 672917-12-3
• Molecular Formula: C24H22O5
• Molecular Weight: 390.4 g/mol
• IUPAC Name: 1-[3-acetyl-6-hydroxy-2,4-bis(phenylmethoxy)phenyl]ethanone
• InChI: InChI=1S/C24H22O5/c1-16(25)22-20(27)13-21(28-14-18-9-5-3-6-10-18)23(17(2)26)24(22)29-15-19-11-7-4-8-12-19/h3-13,27H,14-15H2,1-2H3
• InChI Key: KZWYXFPZKWNUTI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C(=C(C=C1O)OCC2=CC=CC=C2)C(=O)C)OCC3=CC=CC=C3

Description

1,1’-[2,4-Bis(benzyloxy)-6-hydroxy-1,3-phenylene]di(ethan-1-one) is a chemical compound with the molecular formula C22H20O4. It is known for its unique structure, which includes two benzyloxy groups and a hydroxy group attached to a phenylene ring, making it a compound of interest in various fields of scientific research .

Preparation Methods

The synthesis of 1,1’-[2,4-Bis(benzyloxy)-6-hydroxy-1,3-phenylene]di(ethan-1-one) typically involves multiple steps. One common synthetic route includes the bromination of a precursor compound, followed by benzyl protection and halogen exchange reactions . The reaction conditions often require specific reagents and catalysts to ensure the desired product is obtained with high purity and yield. Industrial production methods may involve scaling up these reactions under controlled conditions to produce the compound in larger quantities .

Chemical Reactions Analysis

1,1’-[2,4-Bis(benzyloxy)-6-hydroxy-1,3-phenylene]di(ethan-1-one) undergoes various types of chemical reactions, including:

Oxidation: This reaction can introduce additional oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or add hydrogen atoms.

Substitution: This reaction can replace one functional group with another. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

This compound has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

Biology: It can be used in studies involving enzyme interactions and metabolic pathways.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 1,1’-[2,4-Bis(benzyloxy)-6-hydroxy-1,3-phenylene]di(ethan-1-one) exerts its effects involves interactions with specific molecular targets. These interactions can influence various biochemical pathways, leading to changes in cellular functions. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

1,1’-[2,4-Bis(benzyloxy)-6-hydroxy-1,3-phenylene]di(ethan-1-one) can be compared with other similar compounds, such as:

• 1-[2,4-Bis(benzyloxy)-6-hydroxyphenyl]ethanone
• 1-[3,4-bis(benzyloxy)phenyl]ethan-1-one These compounds share structural similarities but differ in the position and number of functional groups, which can affect their chemical properties and applications .